2-{[2-(1H-indol-3-yl)ethyl]amino}-2-oxoethyl imidothiocarbamate
2-{[2-(1H-indol-3-yl)ethyl]amino}-2-oxoethyl imidothiocarbamate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0841291
InChI:
InChI=1S/C13H16N4OS/c14-13(15)19-8-12(18)16-6-5-9-7-17-11-4-2-1-3-10(9)11/h1-4,7,17H,5-6,8H2,(H3,14,15)(H,16,18)
SMILES:
C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CSC(=N)N
Molecular Formula:
C13H16N4OS
Molecular Weight:
276.36 g/mol
2-{[2-(1H-indol-3-yl)ethyl]amino}-2-oxoethyl imidothiocarbamate
CAS No.:
Cat. No.: VC0841291
Molecular Formula: C13H16N4OS
Molecular Weight: 276.36 g/mol
* For research use only. Not for human or veterinary use.
![2-{[2-(1H-indol-3-yl)ethyl]amino}-2-oxoethyl imidothiocarbamate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C13H16N4OS |
|---|---|
| Molecular Weight | 276.36 g/mol |
| IUPAC Name | [2-[2-(1H-indol-3-yl)ethylamino]-2-oxoethyl] carbamimidothioate |
| Standard InChI | InChI=1S/C13H16N4OS/c14-13(15)19-8-12(18)16-6-5-9-7-17-11-4-2-1-3-10(9)11/h1-4,7,17H,5-6,8H2,(H3,14,15)(H,16,18) |
| Standard InChI Key | WMDDRFQUVRRHLY-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CSC(=N)N |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CSC(=N)N |
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